N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(methylthio)benzamide

• IUPAC Name: N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-3-methylsulfanylbenzamide
• InChI: InChI=1S/C18H18N4OS/c1-22-17(6-7-21-22)15-8-13(10-19-12-15)11-20-18(23)14-4-3-5-16(9-14)24-2/h3-10,12H,11H2,1-2H3,(H,20,23)
• InChI Key: DQVKYTNIFPTWKQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CN=CC(=C2)CNC(=O)C3=CC(=CC=C3)SC
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol
• CAS No.: 2034225-98-2

Description

N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(methylthio)benzamide is a useful research compound. Its molecular formula is C18H18N4OS and its molecular weight is 338.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has led to the development of new synthetic routes and methodologies for creating benzamide-based compounds with potential biological activities. For instance, Hebishy et al. (2020) described a novel synthesis route for benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant anti-influenza A virus activity, including subtype H5N1, highlighting their potential as antiviral agents (Hebishy et al., 2020). Additionally, Yıldırım et al. (2005) explored the functionalization reactions of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid and acid chloride with 2,3-diaminopyridine, contributing to the field of heterocyclic chemistry by expanding the library of pyrazole derivatives (Yıldırım et al., 2005).

Potential Biological Activities

The quest for compounds with biomedical relevance has led to the synthesis and evaluation of pyrazole and pyrazolopyrimidine derivatives. Moustafa et al. (2022) developed a regioselective synthesis of 7-amino-5-arylpyrazolo[1,5-a]pyrimidine-3,6-dicarbonitriles, highlighting their importance in medicinal chemistry due to their broad spectrum of biological activities (Moustafa et al., 2022). Furthermore, Al-Omran and El-Khair (2005) reported the synthesis of novel pyrazolo[1,5-a]pyrimidine and isoxazole derivatives, evaluating their antimicrobial and antifungal activities, which indicates their potential as antimicrobial agents (Al-Omran & El-Khair, 2005).

Exploration of Synthetic Routes

The research also includes studies on the synthesis of pyrazole derivatives incorporating different functional groups and their structural characterization. Kumara et al. (2017) synthesized new pyrozole derivatives and characterized them using various spectroscopic methods, contributing to the structural understanding of these compounds (Kumara et al., 2017).